Diethylamine
Diethylamine
Diethylamine appears as a clear colorless liquid with an ammonia-like odor. Density 5.9 lb / gal. Flash point -15 °F. A respiratory irritant. Corrosive to the eyes and skin. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.
Diethylamine is a secondary aliphatic amine where both N-substituents are ethyl. It is a conjugate base of a diethylammonium.
Diethylamine is a natural product found in Cannabis sativa and Vitis vinifera with data available.
Diethylamine is a secondary amine with the molecular structure CH3CH2NHCH2CH3. It is a flammable, strongly alkaline liquid. It is miscible with water and ethanol. It is a colorless liquid which often appears brown due to impurities. It is volatile and has a strong unpleasant odor.
Diethylamine is a secondary aliphatic amine where both N-substituents are ethyl. It is a conjugate base of a diethylammonium.
Diethylamine is a natural product found in Cannabis sativa and Vitis vinifera with data available.
Diethylamine is a secondary amine with the molecular structure CH3CH2NHCH2CH3. It is a flammable, strongly alkaline liquid. It is miscible with water and ethanol. It is a colorless liquid which often appears brown due to impurities. It is volatile and has a strong unpleasant odor.
Brand Name:
Vulcanchem
CAS No.:
109-89-7
VCID:
VC20870591
InChI:
InChI=1S/C4H11N/c1-3-5-4-2/h5H,3-4H2,1-2H3
SMILES:
CCNCC
Molecular Formula:
C4H11N
C4H11N
(C2H5)2NH
C4H11N
(C2H5)2NH
Molecular Weight:
73.14 g/mol
Diethylamine
CAS No.: 109-89-7
Cat. No.: VC20870591
Molecular Formula: C4H11N
C4H11N
(C2H5)2NH
Molecular Weight: 73.14 g/mol
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Specification
| Description | Diethylamine appears as a clear colorless liquid with an ammonia-like odor. Density 5.9 lb / gal. Flash point -15 °F. A respiratory irritant. Corrosive to the eyes and skin. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion. Diethylamine is a secondary aliphatic amine where both N-substituents are ethyl. It is a conjugate base of a diethylammonium. Diethylamine is a natural product found in Cannabis sativa and Vitis vinifera with data available. Diethylamine is a secondary amine with the molecular structure CH3CH2NHCH2CH3. It is a flammable, strongly alkaline liquid. It is miscible with water and ethanol. It is a colorless liquid which often appears brown due to impurities. It is volatile and has a strong unpleasant odor. |
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| CAS No. | 109-89-7 |
| Molecular Formula | C4H11N C4H11N (C2H5)2NH |
| Molecular Weight | 73.14 g/mol |
| IUPAC Name | N-ethylethanamine |
| Standard InChI | InChI=1S/C4H11N/c1-3-5-4-2/h5H,3-4H2,1-2H3 |
| Standard InChI Key | HPNMFZURTQLUMO-UHFFFAOYSA-N |
| SMILES | CCNCC |
| Canonical SMILES | CCNCC |
| Boiling Point | 131.9 °F at 760 mmHg (NTP, 1992) 55.5 °C 55.00 to 58.00 °C. @ 760.00 mm Hg 132 °F |
| Colorform | Colorless liquid |
| Flash Point | -20 °F (NTP, 1992) -20 °F -22.99 °C (-9.38 °F) - closed cup < -26 °C, closed cup 5 °F open cup Less than - 17.8 °C closed cup -28 °C c.c. -15 °F |
| Melting Point | -58 °F (NTP, 1992) -50 °C -58 °F |
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